Cas no 1568179-64-5 ((1R)-2-azido-1-2-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1R)-2-azido-1-2-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1568179-64-5
• MF: C₉H₈F₃N₃O
• MW: 231.174531936646
• MDL: MFCD25985076
• CID: 5244911
• PubChem ID: 83092764
• Update Time: 2025-10-20

(1R)-2-azido-1-2-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-azido-1-[2-(trifluoromethyl)phenyl]ethan-1-ol
• (1R)-2-azido-1-[2-(trifluoromethyl)phenyl]ethanol
• (1R)-2-azido-1-2-(trifluoromethyl)phenylethan-1-ol

• MDL： MFCD25985076
• Inchi： 1S/C9H8F3N3O/c10-9(11,12)7-4-2-1-3-6(7)8(16)5-14-15-13/h1-4,8,16H,5H2/t8-/m0/s1
• InChI Key： YJZFDYUJKLHYOF-QMMMGPOBSA-N
• SMILES： FC(C1C=CC=CC=1[C@H](CN=[N+]=[N-])O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• XLogP3: 2.9
• Topological Polar Surface Area: 34.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (1R)-2-azido-1-2-(trifluoromethyl)phenylethan-1-ol

(1R)-2-Azido-1-(2-(Trifluoromethyl)Phenyl)Ethan-1-Ol: A Comprehensive Overview

The compound with CAS No. 1568179-64-5, commonly referred to as (1R)-2-Azido-1-(2-(Trifluoromethyl)Phenyl)Ethan-1-Ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes an azide group (-N3) and a trifluoromethyl-substituted phenyl ring, making it a valuable building block for various applications.

Azide groups are well-known for their reactivity in click chemistry reactions, particularly the Huisgen cycloaddition reaction. This property makes (1R)-2-Azido-1-(2-(Trifluoromethyl)Phenyl)Ethan-1-Ol an ideal candidate for the synthesis of complex molecules with high precision. Recent studies have highlighted its potential in drug delivery systems, where its reactivity can be harnessed to create bioactive compounds with enhanced pharmacokinetic profiles.

The presence of the trifluoromethyl group introduces additional functionality to this compound. Trifluoromethyl groups are known for their electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes (1R)-2-Azido-1-(2-(Trifluoromethyl)Phenyl)Ethan-1-Ol a versatile substrate for exploring electronic interactions in both organic and inorganic systems. Researchers have utilized this compound to study its role in fluorescence sensing and as a precursor for advanced materials.

Recent advancements in synthetic methodology have enabled the efficient synthesis of (1R)-2-Azido-1-(2-(Trifluoromethyl)Phenyl)Ethan-1-Ol. One notable approach involves the use of enantioselective catalysis to achieve high optical purity, which is crucial for applications in asymmetric synthesis. This method has been optimized to minimize waste and improve yield, aligning with current green chemistry principles.

In terms of applications, (1R)-2-Azido-1-(2-(Trifluoromethyl)Phenyl)Ethan-1-Ol has shown promise in the development of novel pharmaceutical agents. Its azide group facilitates the formation of stable covalent bonds, which can be exploited to create bioconjugates with tailored biological activities. Additionally, its trifluoromethyl-substituted phenyl ring enhances lipophilicity, making it suitable for designing drugs with improved membrane permeability.

From a materials science perspective, this compound has been employed as a precursor for the synthesis of advanced polymers and nanoparticles. Its ability to undergo click reactions allows for the creation of cross-linked networks with tunable mechanical properties. Recent studies have demonstrated its utility in developing stimuli-responsive materials that exhibit shape-memory behavior under external stimuli such as temperature or light.

The toxicity and environmental impact of (1R)-2-Azido-1-(2-(Trifluoromethyl)Phenyl)Ethan-1-Ol have also been subjects of recent research. Preliminary data suggest that it exhibits low acute toxicity in standard assays, though further long-term studies are required to fully assess its safety profile. Its degradation pathways under various environmental conditions are currently being investigated to ensure sustainable use.

In conclusion, (1R)-2-Azido-1-(2-(Trifluoromethyl)Phenyl)Ethan-1-Ol is a multifaceted compound with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool for advancing both fundamental research and industrial applications. As research continues to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.